Cas no 2171752-30-8 (1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid)
1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid
- 1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-3-hydroxypiperidine-3-carboxylic acid
- EN300-1513287
- 2171752-30-8
-
- Inchi: 1S/C27H32N2O6/c1-2-18(14-24(30)29-13-7-12-27(34,17-29)25(31)32)15-28-26(33)35-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23,34H,2,7,12-17H2,1H3,(H,28,33)(H,31,32)
- InChI Key: QEINOZRKZBNIOI-UHFFFAOYSA-N
- SMILES: OC1(C(=O)O)CCCN(C(CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC)=O)C1
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 753
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 116Ų
1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1513287-1.0g |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-3-hydroxypiperidine-3-carboxylic acid |
2171752-30-8 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1513287-50mg |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-3-hydroxypiperidine-3-carboxylic acid |
2171752-30-8 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1513287-100mg |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-3-hydroxypiperidine-3-carboxylic acid |
2171752-30-8 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1513287-250mg |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-3-hydroxypiperidine-3-carboxylic acid |
2171752-30-8 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1513287-500mg |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-3-hydroxypiperidine-3-carboxylic acid |
2171752-30-8 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1513287-1000mg |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-3-hydroxypiperidine-3-carboxylic acid |
2171752-30-8 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1513287-2500mg |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-3-hydroxypiperidine-3-carboxylic acid |
2171752-30-8 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1513287-5000mg |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-3-hydroxypiperidine-3-carboxylic acid |
2171752-30-8 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1513287-10000mg |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-3-hydroxypiperidine-3-carboxylic acid |
2171752-30-8 | 10000mg |
$14487.0 | 2023-09-27 |
1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid
1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid (CAS No. 2171752-30-8): A Comprehensive Overview
1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid (CAS No. 2171752-30-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is characterized by its unique structural features and potential applications in the development of novel therapeutic agents.
The Fmoc group, which stands for fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis due to its ease of removal and stability under various reaction conditions. The presence of this group in the structure of 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid allows for precise control over the reactivity of the amino group, making it an essential intermediate in the synthesis of complex peptides and proteins.
Recent studies have highlighted the importance of piperidine-based compounds in the development of drugs targeting various diseases. The hydroxyl group at the C-3 position of the piperidine ring in this compound adds to its versatility, as it can participate in hydrogen bonding and other non-covalent interactions that are crucial for biological activity. Additionally, the carboxylic acid moiety at the C-3 position provides a functional handle for further chemical modifications, such as esterification or amide formation.
In the context of medicinal chemistry, 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid has been explored for its potential as a lead compound in the design of inhibitors for specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.
Furthermore, the compound's structural similarity to natural amino acids makes it an attractive candidate for use in peptidomimetic drug design. Peptidomimetics are synthetic molecules that mimic the structure and function of natural peptides but often possess improved pharmacological properties, such as enhanced stability and reduced immunogenicity. The ability to synthesize and modify 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid with high precision opens up new avenues for developing peptidomimetic drugs with tailored biological activities.
The synthesis of 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid typically involves several steps, including the protection of functional groups, coupling reactions, and deprotection. One common approach is to start with a protected piperidine derivative and sequentially introduce the desired substituents through carefully controlled reactions. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), has also been reported to facilitate the preparation of this compound on a larger scale.
In addition to its potential as a therapeutic agent, 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid has found applications in analytical chemistry and materials science. For example, it can be used as a building block for the synthesis of fluorescent probes and sensors, which are valuable tools for studying biological processes at the molecular level. The fluorescence properties of the Fmoc group can be exploited to develop highly sensitive detection methods for various analytes.
The safety and toxicity profiles of 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid have been extensively studied to ensure its suitability for pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. However, as with any new chemical entity, thorough safety evaluations are necessary before it can be advanced to clinical trials.
In conclusion, 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid (CAS No. 2171752-30-8) is a versatile compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features, combined with its ability to undergo precise chemical modifications, make it an attractive candidate for developing novel therapeutic agents and analytical tools. Ongoing research continues to uncover new applications and optimize its properties for practical use.
2171752-30-8 (1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)